Cas no 171082-86-3 (6-Chlorobenzimidazole-1,2-diamine)

6-Chlorobenzimidazole-1,2-diamine structure
171082-86-3 structure
Product Name:6-Chlorobenzimidazole-1,2-diamine
CAS No:171082-86-3
MF:C7H7ClN4
MW:182.610279321671
CID:851132
Update Time:2023-08-02

6-Chlorobenzimidazole-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1,2-diamine,6-chloro-(9CI)
    • 6-chlorobenzimidazole-1,2-diamine
    • 1h-benzimidazole-1,2-diamine,6-chloro-
    • 6-Chlorobenzimidazole-1,2-diamine
    • Inchi: 1S/C7H7ClN4/c8-4-1-2-5-6(3-4)12(10)7(9)11-5/h1-3H,10H2,(H2,9,11)
    • InChI Key: JNWHLNNMTYMQNI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C(N)=N2)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 177
  • XLogP3: 1.8
  • Topological Polar Surface Area: 69.9

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